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Compound of Interest

Compound Name: Palmitodiolein

Cat. No.: B8069196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of

palmitodiolein, a structured triacylglycerol of significant interest in various research fields. This

guide covers both major isomers: 1,3-dioleoyl-2-palmitoylglycerol (OPO) and 1-palmitoyl-2,3-

dioleoyl-glycerol (POO).

Introduction
Palmitodiolein refers to a group of structured triacylglycerols (TAGs) consisting of a glycerol

backbone esterified with one palmitic acid and two oleic acid molecules. The specific

positioning of these fatty acids on the glycerol backbone results in different isomers, with 1,3-

dioleoyl-2-palmitoylglycerol (OPO) and 1-palmitoyl-2,3-dioleoyl-glycerol (POO) being the most

common. These structured lipids are crucial for understanding lipid metabolism, cellular

signaling, and for the development of specialized nutritional and therapeutic products. For

instance, OPO is a significant component of human milk fat and is used in infant formulas to

mimic its benefits.

Physicochemical Properties
A summary of the key physicochemical properties of the two main palmitodiolein isomers is

presented in Table 1.
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Property
1,3-Dioleoyl-2-
palmitoylglycerol
(OPO)

1-Palmitoyl-2,3-
dioleoyl-sn-
glycerol (sn-POO)

Reference

Molecular Formula C₅₅H₁₀₂O₆ C₅₅H₁₀₂O₆ [1][2]

Molecular Weight 859.4 g/mol 858.768 g/mol [1][2]

CAS Number 1716-07-0 14960-35-1 [2][3]

Appearance
Clear, colorless oil or

solid
Solid [1][3]

Melting Point 19 °C Not specified [3]

Boiling Point 802.2°C at 760 mmHg Not specified [3]

Density 0.919 g/cm³ Not specified [3]

Solubility

Slightly soluble in

chloroform, ethanol,

ethyl acetate,

methanol

Not specified [3]

Synthesis Methodologies
The synthesis of palmitodiolein can be achieved through chemoenzymatic or purely

enzymatic methods. Enzymatic synthesis is often preferred due to its high regioselectivity,

leading to a more controlled product composition.

Chemoenzymatic Synthesis of 1,3-Dioleoyl-2-
palmitoylglycerol (OPO)
This three-step method provides a high yield and purity of OPO.[4]

Experimental Protocol:

Synthesis of Vinyl Oleate: Transvinylation between vinyl acetate and oleic acid.
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Synthesis of 1,3-Diolein: React vinyl oleate with glycerol at 35°C for 8 hours using 10% (w/v)

Novozym 435.[4] The resulting 1,3-diolein can be purified to 98.6% purity with an 82.3%

yield.[4]

Synthesis of OPO: Chemically synthesize OPO by reacting the purified 1,3-diolein with

palmitic acid. This step can yield up to 94.8% OPO in the crude mixture, with a final purity of

98.7% after purification.[4]

Quantitative Data Summary (Table 2):

Step Product Purity Yield Reference

2 1,3-Diolein 98.6% 82.3% (w/w) [4]

3 OPO 98.7% 90.5% [4]

Enzymatic Synthesis of 1-palmitoyl-2,3-dioleoyl-sn-
glycerol (sn-POO) via Acidolysis
This method utilizes the regioselectivity of lipases to synthesize chiral TAGs like sn-POO.[5]

Experimental Protocol:

Substrates: Triolein (TO) and palmitic acid (P).

Enzymes: Commercially available lipases such as Lipozyme RM-IM®, Lipozyme TL-IM®,

and Lipase OF®.

Reaction Conditions: The reaction can be performed in a solvent-free system or with

solvents like hexane, acetone, or benzene. The solvent-free system generally shows a

higher reaction rate.[5]

Procedure: Incubate the substrates with the chosen lipase. The reaction time influences the

product yield and the ratio of sn-POO to its stereoisomer sn-OOP (1,2-dioleoyl-3-palmitoyl-

sn-glycerol).
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Analysis: The content of the synthesized TAGs can be determined by high-performance

liquid chromatography (HPLC).

Quantitative Data Summary (Table 3):

Lipase

Max. 1P-2O
Content
(sn-POO +
sn-OOP +
OPO)

Time to
Max.
Content

Highest sn-
POO/sn-
OOP Ratio

Time to
Highest
Ratio

Reference

Lipozyme

RM-IM®
47.1% 4 h ~9 0.25 h [5]

Lipozyme TL-

IM®

Lower than

RM-IM®
- ~2 0.25 h [5]

Lipase OF®

Lower than

RM-IM® &

TL-IM®

- ~1.4 0.5 h [5]

Purification and Characterization
Purification: Synthesized palmitodiolein can be purified using techniques like silver resin

chromatography or by crystallization.[6] For OPO, a purification method using a hydroethanolic

KOH solution can yield up to 98% pure TAGs.[7]

Characterization: The composition and purity of the synthesized palmitodiolein can be

characterized by:

High-Performance Liquid Chromatography (HPLC): To quantify the different TAG species.[8]

[9]

Gas Chromatography (GC): To determine the fatty acid composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural elucidation and

regiospecific analysis.[10]
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Mass Spectrometry (MS): For molecular weight determination and structural analysis.

Signaling Pathways and Biological Relevance
The metabolic fate of structured triglycerides like palmitodiolein is of great interest in

understanding cellular signaling. The specific positioning of fatty acids influences their

absorption and subsequent metabolic pathways.

General Triacylglycerol Metabolism and Signaling
The biosynthesis and breakdown of triacylglycerols generate intermediates that are active in

signaling pathways.[11] Diacylglycerol (DAG), a product of TAG hydrolysis, is a well-known

second messenger that activates Protein Kinase C (PKC), which is involved in numerous

cellular processes including proliferation, differentiation, and apoptosis.
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Caption: General Triacylglycerol Metabolism and DAG Signaling Pathway.

Specific Effects of Palmitodiolein Metabolites
Research on OPO has shown that its specific structure leads to the absorption of palmitic acid

primarily as 2-palmitoyl glycerol (2-PG). This metabolite has been found to promote the

synthesis of gamma-aminobutyric acid (GABA), an important inhibitory neurotransmitter in the

brain, in astrocytes. This suggests a potential role for OPO in neural development and function.
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Caption: OPO Metabolism and its effect on GABA Synthesis in Astrocytes.

Experimental Workflow for Synthesis and Analysis
The following diagram outlines a typical experimental workflow for the synthesis and analysis of

palmitodiolein for research purposes.
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Caption: Experimental workflow for Palmitodiolein synthesis and analysis.

Conclusion
The synthesis of specific palmitodiolein isomers is crucial for advancing research in lipid

biochemistry, nutrition, and therapeutics. The protocols and data presented here provide a

comprehensive guide for researchers to produce and characterize these important structured
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triacylglycerols. The choice of synthesis method will depend on the desired isomer, required

purity, and available resources. Further research into the specific signaling pathways of

different palmitodiolein isomers will undoubtedly reveal more about their biological functions

and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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